5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione

• Molecular Formula: C15H11N3O2S
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione
• InChI: InChI=1S/C15H11N3O2S/c19-18(20)13-8-6-11(7-9-13)14-10-17(15(21)16-14)12-4-2-1-3-5-12/h1-10H,(H,16,21)
• InChI Key: ZCEPBEJOXQFEHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(NC2=S)C3=CC=C(C=C3)[N+](=O)[O-]

Description

5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione is a member of 1,3-dihydroimidazole-2-thiones.

Scientific Research Applications

1. Enzyme Inhibition

5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione and its analogs have been studied for their potential as enzyme inhibitors. For instance, 1-(2-Thienylalkyl)imidazole-2(3H)-thiones, structurally related compounds, are found to be competitive inhibitors of dopamine beta-hydroxylase (DBH), an enzyme significant in the metabolism of neurotransmitters (McCarthy et al., 1990).

2. Urease Inhibition and Antioxidant Activity

Compounds related to 5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione, such as 1,2,4-triazole and 1,3,4-thiadiazole derivatives, have shown significant urease inhibitory activities. Some derivatives also exhibit antioxidant properties, indicating their potential in therapeutic applications (Khan et al., 2010).

3. Antimicrobial Applications

Studies on derivatives of 5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione have revealed potent antimicrobial properties. For instance, certain Mannich bases carrying the imidazole moiety synthesized from 2-methyl-4-nitro-imidazole demonstrated significant antibacterial and antifungal activities (Frank et al., 2013).

4. Corrosion Inhibition

Derivatives of 5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione, like oxadiazole derivatives, have been investigated as corrosion inhibitors for mild steel in acidic environments. Their high inhibition efficiency makes them suitable for applications in materials science (Kalia et al., 2020).

5. Structural and Spectroscopic Analysis

Crystallographic studies of compounds structurally related to 5-(4-nitrophenyl)-3-phenyl-1H-imidazole-2-thione have been conducted to understand their molecular structure and properties. Such studies are crucial for designing materials with specific optical or electronic characteristics (Bu et al., 2003).